Cas no 1443345-36-5 (2-[2-(4-bromo-2,5-difluorophenoxy)ethyl]-1,3-dioxolane)

• Product Name: 2-[2-(4-bromo-2,5-difluorophenoxy)ethyl]-1,3-dioxolane
• CAS No: 1443345-36-5
• MF: C₁₁H₁₁BrF₂O₃
• MW: 309.104049921036
• MDL: MFCD18911540
• CID: 5170383
• Update Time: 2026-03-04

2-[2-(4-bromo-2,5-difluorophenoxy)ethyl]-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-bromo-2,5-difluorophenoxy)ethyl]-1,3-dioxolane

• MDL： MFCD18911540
• Inchi： 1S/C11H11BrF2O3/c12-7-5-9(14)10(6-8(7)13)15-2-1-11-16-3-4-17-11/h5-6,11H,1-4H2
• InChI Key： QDJUGKWXHXFFAV-UHFFFAOYSA-N
• SMILES： O1CCOC1CCOC1=CC(F)=C(Br)C=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Additional information on 2-[2-(4-bromo-2,5-difluorophenoxy)ethyl]-1,3-dioxolane

Professional Introduction to Compound with CAS No. 1443345-36-5 and Product Name: 2-[2-(4-bromo-2,5-difluorophenoxy)ethyl]-1,3-dioxolane

The compound with the CAS number 1443345-36-5 and the product name 2-[2-(4-bromo-2,5-difluorophenoxy)ethyl]-1,3-dioxolane represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 1,3-dioxolane ring and a substituted phenoxy group provides a versatile scaffold for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

Recent research in the area of heterocyclic compounds has highlighted the importance of 1,3-dioxolane derivatives in medicinal chemistry. These derivatives are known for their stability and reactivity, which make them ideal candidates for drug design. The specific substitution pattern in 2-[2-(4-bromo-2,5-difluorophenoxy)ethyl]-1,3-dioxolane, particularly the 4-bromo-2,5-difluorophenoxyl moiety, introduces additional functional groups that can be selectively modified to enhance pharmacological properties. This structural feature is particularly intriguing for researchers exploring novel therapeutic agents.

The bromo and fluoro substituents on the aromatic ring are strategically positioned to allow for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely employed in the synthesis of complex organic molecules and have been instrumental in the development of modern pharmaceuticals. The ability to introduce diverse functional groups while maintaining the integrity of the 1,3-dioxolane core makes this compound a promising candidate for further exploration.

In the context of drug discovery, the phenoxy group is known to enhance binding affinity and metabolic stability. The combination of these features in 2-[2-(4-bromo-2,5-difluorophenoxy)ethyl]-1,3-dioxolane suggests potential applications in the development of small-molecule inhibitors targeting various biological pathways. For instance, modifications to this scaffold could lead to compounds with inhibitory activity against enzymes involved in cancer metabolism or inflammatory responses.

Recent studies have demonstrated the utility of dioxolane derivatives in enhancing drug delivery systems. The cyclic structure of 1,3-dioxolane can improve solubility and bioavailability of associated molecules. In combination with the phenoxy and bromo/fluoro substituents, this compound may offer advantages in formulating novel drug delivery mechanisms. This aspect is particularly relevant given the increasing demand for targeted therapies that maximize efficacy while minimizing side effects.

The synthetic pathways involving 2-[2-(4-bromo-2,5-difluorophenoxy)ethyl]-1,3-dioxolane have been optimized for scalability and efficiency. Modern synthetic techniques allow for rapid construction of complex molecular architectures while maintaining high yields and purity. This is crucial for industrial applications where cost-effectiveness and reproducibility are paramount. Researchers have leveraged palladium-catalyzed reactions to introduce new functional groups seamlessly into the dioxolane core.

The pharmacological potential of this compound has not been fully explored but preliminary data suggest promising interactions with biological targets relevant to neurological disorders. The unique combination of electronic and steric properties provided by its structure may enable it to modulate neurotransmitter systems effectively. Further investigation into its binding affinity and selectivity will be essential to elucidate its therapeutic potential.

Advances in computational chemistry have also facilitated virtual screening of compounds like 1443345-36-5, allowing researchers to predict their interactions with biological targets with high accuracy. This approach has accelerated drug discovery pipelines by enabling rapid identification of lead compounds that require further experimental validation. The structural features of this compound make it an attractive candidate for such computational studies.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their presence often enhances metabolic stability and binding affinity due to their ability to engage in halogen bonding interactions with biological targets. In 2-[2-(4-bromo-2,5-difluorophenoxy)ethyl]-1,3-dioxolane, both bromine and fluorine atoms contribute to these effects while also providing handles for further chemical manipulation through transition-metal catalysis.

Future directions in research on this compound may include exploring its role as a building block for more complex molecules or investigating its potential as an intermediate in synthesizing novel therapeutics. The versatility of its structure allows it to be incorporated into diverse pharmacophores without compromising its core functionality.

In conclusion,1443345-36-5 (2-[2-(4-bromo-2,5-difluorophenoxy)ethyl]-1,3-dioxolane) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its combination of a stable dioxolane core with functionalizable aromatic rings makes it an invaluable tool for researchers developing new therapeutic agents. As synthetic methodologies continue to evolve so too will our ability to harness this compound's potential fully.